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Compound of Interest

Compound Name: Resorcinol dibenzoate

Cat. No.: B181245

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of resorcinol
dibenzoate as an effective ultraviolet (UV) stabilizer in various polymer systems. Detailed
protocols for its incorporation and performance evaluation are outlined to assist researchers in
harnessing its protective properties against UV degradation.

Introduction

Resorcinol dibenzoate (CAS No. 94-01-9) is a UV stabilizer that belongs to the benzoate
ester class of light stabilizers. It is a white to off-white crystalline powder soluble in various
organic solvents, making it suitable for incorporation into a range of polymers. Its primary
function is to protect polymers from the damaging effects of ultraviolet radiation, which can lead
to undesirable changes such as yellowing, loss of gloss, embrittiement, and a general decline
in mechanical properties. Resorcinol dibenzoate is particularly valued for its ability to undergo
a photo-Fries rearrangement upon UV exposure, converting into a hydroxybenzophenone
structure that is highly effective at dissipating UV energy as harmless heat.

Mechanism of Action: The Photo-Fries
Rearrangement

The key to resorcinol dibenzoate's efficacy as a UV stabilizer lies in its ability to undergo a
photo-Fries rearrangement. This intramolecular reaction is triggered by the absorption of UV
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radiation, leading to the formation of 2-hydroxybenzophenone and 4-hydroxybenzophenone
moieties within the polymer matrix. These rearranged products are themselves powerful UV
absorbers, capable of dissipating absorbed energy through a tautomeric keto-enol conversion,

thus preventing the energy from degrading the polymer chains.
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as a UV Stabilizer in Polymers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b181245#resorcinol-dibenzoate-as-a-uv-stabilizer-in-
polymers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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